Cas no 1173019-20-9 (Dodecanedioic Acid-13C12)

• Product Name: Dodecanedioic Acid-13C12
• CAS No: 1173019-20-9
• MF: C₁₂H₂₂O₄
• MW: 242.212542057037
• CID: 4457099
• PubChem ID: 71309580
• Update Time: 2025-06-08

Dodecanedioic Acid-13C12 Chemical and Physical Properties

Names and Identifiers

• dodecanedioic acid
• Dodecanedioic Acid-13C12
• 1,10-Decanedicarboxylic Acid-13C12
• 1,10-Dicarboxydecane-13C12
• 1,12-Dodecanedioic Acid-13C12
• Corfree M 2-13C12
• DecaMethylenedicarboxylic Acid-13C12
• n-Dodecanedioic Acid-13C12
• n-Dodecane-α,ω-dioic Acid-13C12
• 1173019-20-9
• (1,2,3,4,5,6,7,8,9,10,11,12-13C12)Dodecanedioic acid
• 1,12-Dodecanedioic acid-13C12, 99 atom % 13C
• DTXSID70745931
• dodecanedioic-1,2,3,4,5,6,7,8,9,10,11,12-13C12 acid
• (~13~C_12_)Dodecanedioic acid
• DTXCID10696675

• Inchi： 1S/C12H22O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-10H2,(H,13,14)(H,15,16)/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChI Key： TVIDDXQYHWJXFK-WCGVKTIYSA-N
• SMILES： O[13C]([13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13C](=O)O)=O

Computed Properties

• Exact Mass: 242.19206720g/mol
• Monoisotopic Mass: 242.19206720g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 126 - 128oC
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available

Dodecanedioic Acid-13C12 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Additional information on Dodecanedioic Acid-13C12

Comprehensive Guide to Dodecanedioic Acid-13C12 (CAS No. 1173019-20-9): Applications, Synthesis, and Isotopic Labeling Advantages

Dodecanedioic Acid-13C12 (CAS No. 1173019-20-9) is a carbon-13 labeled derivative of dodecanedioic acid, a long-chain dicarboxylic acid with significant industrial and research applications. This isotopically enriched compound is increasingly sought after in metabolic research, pharmaceutical development, and material science due to its unique tracer properties. The 13C12 labeling ensures minimal interference with natural isotopic abundance, making it ideal for NMR spectroscopy, mass spectrometry, and kinetic studies.

The growing demand for stable isotope-labeled compounds like Dodecanedioic Acid-13C12 reflects broader trends in precision medicine and green chemistry. Researchers frequently search for "13C labeled fatty acids" or "isotopic tracers for lipid metabolism," highlighting its relevance in studying obesity, diabetes, and cardiovascular diseases. Its high purity grade (>98%) and well-defined molecular structure (C12H22O4) make it indispensable for quantitative analyses.

Synthesis of Dodecanedioic Acid-13C12 typically involves catalytic oxidation of 13C-enriched precursors, with rigorous purification to eliminate unlabeled species. Recent advancements in biocatalytic routes using engineered yeast strains have improved yield and sustainability – a key consideration for labs adopting ESG principles. The compound's melting point (128-131°C) and solubility profile (soluble in ethanol, slightly soluble in water) are critical parameters for formulation scientists.

In pharmaceutical applications, Dodecanedioic Acid-13C12 serves as a diagnostic probe for tracking drug metabolism pathways. Its long hydrocarbon chain mimics endogenous fatty acids, enabling studies on mitochondrial β-oxidation – a hot topic in cancer metabolism research. The compound's non-toxic nature and biocompatibility align with the shift toward safer chemical alternatives in biomedical research.

Material scientists value Dodecanedioic Acid-13C12 for developing isotopically tagged polymers. When incorporated into nylon-6,12 or polyester resins, the 13C labels allow precise monitoring of polymer degradation and recycling efficiency – addressing urgent questions about microplastic pollution. This application dovetails with increasing searches for "sustainable polymer additives" and "eco-friendly material tracing."

Quality control of Dodecanedioic Acid-13C12 requires advanced analytical techniques. LC-MS and high-field NMR verify the isotopic enrichment level, while HPLC-UV ensures chemical purity. Storage recommendations (-20°C under nitrogen) and handling protocols (use of glove boxes for air-sensitive work) are frequently queried by first-time users, underscoring the need for proper technical documentation.

The market for isotope-labeled dicarboxylic acids is projected to grow at 7.8% CAGR through 2030, driven by personalized nutrition research and biodegradable plastic development. Dodecanedioic Acid-13C12 occupies a niche but expanding segment, with suppliers offering custom synthesis services for specific enrichment patterns (e.g., uniform 13C vs. position-specific labeling).

Emerging applications include fluxomics studies of industrial microbes and carbon footprint analysis of bio-based products. The compound's high isotopic purity enables detection of subtle metabolic shifts – a capability highlighted in recent publications on gut microbiome interactions with dietary components. These cutting-edge uses align with trending searches for "isotopes in microbiome research" and "tracing metabolic pathways."